Cas no 71239-15-1 (Acetic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester)

• Product name: Acetic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester
• CAS No: 71239-15-1
• MF: C₇H₉O₃F₃
• MW: 198.13976
• CID: 1749036
• PubChem ID: 551258

Acetic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester
• (Tetrahydro-2-furanyl)methyl 2,2,2-trifluoroacetate
• Tetrahydro-2-furanylmethyl trifluoroacetate #
• GOKZENBYBLZEGU-UHFFFAOYSA-N
• 71239-15-1
• DTXSID001225714
• AKOS024325218
• Trifluoroacetic acid, 2-tetrahydrofurylmethyl ester

• Inchi： InChI=1S/C7H9F3O3/c8-7(9,10)6(11)13-4-5-2-1-3-12-5/h5H,1-4H2
• InChI Key： GOKZENBYBLZEGU-UHFFFAOYSA-N
• SMILES： C1CC(OC1)COC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 198.05037
• Monoisotopic Mass: 198.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 35.53